Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0195190 Finasteride Carboxylic Acid 116285-37-1 C23H34N2O4
VC0193689 Benzethonium chloride 121-54-0 C27H42NO2.Cl
C27H42ClNO2
VC0195220 5-(4'-Bromomethyl-1,1'-biphenyl-2-yl)-1-triphenylmethyl-1H-tetrazole 124750-51-2 C33H25BrN4
VC0194268 4-(2-Pyridyl)benzaldehyde 127406-56-8 C12H9NO
VC0195565 Tetrahydroaldosterone 13489-75-3 C21H32O5
VC0194130 Doripenem 148016-81-3 C15H24N4O6S2
VC0195207 O-Flutamide 151262-93-0 C11H11F3N2O3
VC0194217 (2R,3R)-3-(2,4-Difluorophenyl)-3-hydroxy-2-methyl-4-(1H-1,2,4-triazol-1-yl)thiobutyramide 170863-34-0 C13H14F2N4OS
VC0195315 6-Hydroxychlorzoxazone 1750-45-4 C7H4ClNO3
VC0195664 3-(4-Chlorophenyl)pentanedioic acid 35271-74-0 C11H11ClO4
VC0194528 Gitoxin 4562-36-1 C41H64O14
VC0195198 2,4-Dichlorobenzoic acid 50-84-0 C7H4Cl2O2
VC0196161 7-Methoxycoumarin 531-59-9 C10H8O3
VC0195180 17alpha-Estradiol 57-91-0 C18H24O2
VC0195798 Oxindole 59-48-3 C8H7NO
VC0194593 Fenofibryl glucuronide 60318-63-0 C23H23ClO10
VC0195434 4-Amino-3,5-dichlorobenzaldehyde 62909-66-4 C7H5Cl2NO
VC0195223 Dehydro Indapamide 63968-75-2 C16H14ClN3O3S
VC0195420 Betamethasone 9,11-Epoxide 17,21-Dipropionate 66917-44-0 C28H36O7
VC0194158 4-Hydroxyfenbendazole 72447-64-4 C15H13N3O3S
VC0195199 Furosemide acyl glucuronide 72967-59-0 C18H19ClN2O11S
VC0194024 10-Deacetylcephalomannine 76429-85-1 C43H51NO13
VC0195493 Cetirizine Amide 83881-37-2 C21H26ClN3O2
VC0194531 (2S)-cis-3-(Acetyloxy)-2,3-dihydro-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one 87447-47-0 C18H17NO4S
VC0196328 (1R,3Ar,7aR)-1-[(E,2R,5S)-5,6-dimethyl-6-trimethylsilyloxyhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-one 95716-69-1 C22H40O2Si